Cas no 405175-13-5 (4-((Pyrimidin-2-ylamino)methyl)benzaldehyde)
405175-13-5 structure
Product Name:4-((Pyrimidin-2-ylamino)methyl)benzaldehyde
CAS No:405175-13-5
MF:C12H11N3O
MW:213.235242128372
CID:1092316
PubChem ID:22018718
Update Time:2025-04-20
4-((Pyrimidin-2-ylamino)methyl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-((Pyrimidin-2-ylamino)methyl)benzaldehyde
- 4-[(pyrimidin-2-ylamino)methyl]benzaldehyde
- SCHEMBL4066965
- SB58591
- DB-106330
- 405175-13-5
- BDTFWJDKZSVGIN-UHFFFAOYSA-N
-
- Inchi： 1S/C12H11N3O/c16-9-11-4-2-10(3-5-11)8-15-12-13-6-1-7-14-12/h1-7,9H,8H2,(H,13,14,15)
- InChI Key： BDTFWJDKZSVGIN-UHFFFAOYSA-N
- SMILES： O=CC1C=CC(=CC=1)CNC1N=CC=CN=1
Computed Properties
- Exact Mass: 213.090211983g/mol
- Monoisotopic Mass: 213.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 54.9Ų
4-((Pyrimidin-2-ylamino)methyl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM164781-1g |
4-((pyrimidin-2-ylamino)methyl)benzaldehyde |
405175-13-5 | 95% | 1g |
$464 | 2021-08-05 | |
| Chemenu | CM164781-1g |
4-((pyrimidin-2-ylamino)methyl)benzaldehyde |
405175-13-5 | 95% | 1g |
$441 | 2023-02-17 |
4-((Pyrimidin-2-ylamino)methyl)benzaldehyde Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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